Cas no 55210-88-3 (3-bromo-1-(propan-2-yl)piperidin-2-one)

• Product Name: 3-bromo-1-(propan-2-yl)piperidin-2-one
• CAS No: 55210-88-3
• MF: C₈H₁₄BrNO
• MW: 220.106861591339
• MDL: MFCD19678889
• CID: 4654986
• PubChem ID: 21388327
• Update Time: 2025-06-23

3-bromo-1-(propan-2-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(propan-2-yl)piperidin-2-one
• 2-Piperidinone, 3-bromo-1-(1-methylethyl)-

• MDL： MFCD19678889
• Inchi： 1S/C8H14BrNO/c1-6(2)10-5-3-4-7(9)8(10)11/h6-7H,3-5H2,1-2H3
• InChI Key： RMFDATHXIXMZDO-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCCC(Br)C1=O

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 287.3±33.0 °C at 760 mmHg
• Flash Point: 127.6±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-bromo-1-(propan-2-yl)piperidin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-bromo-1-(propan-2-yl)piperidin-2-one

Introduction to 3-Bromo-1-(Propan-2-yl)piperidin-2-one (CAS No. 55210-88-3)

3-Bromo-1-(propan-2-yl)piperidin-2-one, also known by its CAS number 55210-88-3, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a brominated derivative of piperidine, a six-membered heterocyclic amine, which is widely used as a building block in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 3-bromo-1-(propan-2-yl)piperidin-2-one features a bromine atom at the 3-position of the piperidine ring and an isopropyl group at the 1-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive starting material for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 3-bromo-1-(propan-2-yl)piperidin-2-one in various medicinal applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers synthesized a series of analogs by modifying the bromine and isopropyl groups and found that certain derivatives demonstrated significant efficacy in reducing inflammation and pain in animal models.

In another study, published in the European Journal of Medicinal Chemistry in 2020, 3-bromo-1-(propan-2-yl)piperidin-2-one was used as a key intermediate in the synthesis of novel antiviral agents. The researchers developed a series of compounds that showed promising activity against several viral strains, including influenza and herpes simplex virus. The bromine substituent played a crucial role in enhancing the antiviral potency and selectivity of these compounds.

The versatility of 3-bromo-1-(propan-2-yl)piperidin-2-one extends beyond its use as an intermediate in drug discovery. It has also been explored for its potential as a ligand in metal-catalyzed reactions. A recent publication in Organometallics described the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, which are essential for the synthesis of complex organic molecules. The results showed that 3-bromo-1-(propan-2-yl)piperidin-2-one-based ligands significantly improved the yield and selectivity of these reactions, making them valuable tools for synthetic chemists.

In addition to its synthetic applications, 3-bromo-1-(propan-2-yl)piperidin-2-one has been studied for its potential as a pharmacological tool. A study published in Bioorganic & Medicinal Chemistry Letters in 2019 investigated the use of this compound as a probe to study G protein-coupled receptors (GPCRs). The researchers found that 3-bromo-1-(propan-2-yl)piperidin-2-one-based ligands selectively bound to specific GPCRs, providing insights into their structure and function. This research has important implications for understanding receptor biology and developing new therapeutic strategies for diseases involving GPCR dysfunction.

The physical and chemical properties of 3-bromo-1-(propan-2-yl)piperidin-2-one have also been extensively characterized. It is a white crystalline solid with a melting point ranging from 75 to 77°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various synthetic transformations and biological assays.

Safety considerations are an important aspect when handling any chemical compound. While 3-bromo-1-(propan-2-yl)piperidin-2-one is not classified as a hazardous substance, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling, and work should be conducted in a well ventilated area or fume hood.

In conclusion, 3-bromo-1-(propan-2-ylyl)piperidinone (CAS No. 55210–88–3) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and synthetic organic chemistry. Its unique structure and properties make it an essential building block for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.